N-(4-(3-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)acetamide dihydrochloride

• IUPAC Name: N-[4-[3-[4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazin-1-yl]-2-hydroxypropoxy]phenyl]acetamide;dihydrochloride
• InChI: InChI=1S/C29H32N4O5.2ClH/c1-20(34)30-22-8-10-24(11-9-22)38-19-23(35)18-32-14-12-31(13-15-32)16-17-33-28(36)25-6-2-4-21-5-3-7-26(27(21)25)29(33)37;;/h2-11,23,35H,12-19H2,1H3,(H,30,34);2*1H
• InChI Key: MFILSJRUJLNDNP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OCC(CN2CCN(CC2)CCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O)O.Cl.Cl
• Molecular Formula: C29H34Cl2N4O5
• Molecular Weight: 589.5 g/mol
• CAS No.: 1215628-29-7

Description

N-(4-(3-(4-(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)piperazin-1-yl)-2-hydroxypropoxy)phenyl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C29H34Cl2N4O5 and its molecular weight is 589.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis of various chemical compounds that share structural similarities or synthetic pathways with the specified compound, emphasizing the development of new chemical entities with potential biological activities. For instance, studies on the synthesis of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones and their evaluation for antimicrobial activities highlight the interest in generating novel compounds with specific functional groups to explore their potential uses in medical and chemical research (Patel & Shaikh, 2011). Similarly, research on the synthesis of 1,3-benzoxazines in water demonstrates the continuous effort to find efficient, environmentally friendly synthetic routes for complex molecules (Rostami-Charati, 2013).

Biological Applications

The research also extends to the evaluation of the biological activities of synthesized compounds, particularly their antimicrobial and anticancer properties. For example, the antimicrobial activity of some 5-[2-(Morpholin-4-yl)acetamido] and/or 5-[2-(4-Substituted piperazin-1-yl)acetamido]-2-(p-substituted phenyl)benzoxazoles against various strains of bacteria and yeasts points to the therapeutic potential of these compounds (Temiz‐Arpacı et al., 2005). Furthermore, studies on novel quinazolinone derivatives and their synthesis and antimicrobial activity evaluation underscore the pursuit of new drugs that could be developed from these chemical frameworks (Habib, Hassan, & El‐Mekabaty, 2012).

Advanced Functional Materials

Research into the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent hints at applications beyond pharmaceuticals, potentially in materials science for the development of sensors or imaging agents (Gan et al., 2003).